Cas no 1361689-20-4 (3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl)

• Product Name: 3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl
• CAS No: 1361689-20-4
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4996312
• Update Time: 2025-05-27

3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl2FO/c1-17-9-3-5-13(16)10(7-9)8-2-4-11(14)12(15)6-8/h2-7H,1H3
• InChI Key： OUPUXBRINSDJPG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC=C(C=1)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl

Introduction to 3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl (CAS No. 1361689-20-4)

3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl, with the CAS number 1361689-20-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its biphenyl core, which is substituted with dichloro, fluoro, and methoxy groups. These functional groups contribute to the compound's stability, reactivity, and biological activity, making it a valuable candidate for further research and development.

The chemical structure of 3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl consists of two phenyl rings connected by a single bond. The substitution pattern on the phenyl rings includes two chlorine atoms at the 3 and 4 positions of one ring, a fluorine atom at the 2' position of the other ring, and a methoxy group at the 5' position. This specific arrangement of substituents imparts unique physical and chemical properties to the compound, such as enhanced solubility in organic solvents and improved thermal stability.

In the realm of pharmaceutical research, 3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl has shown promise as a potential lead compound for drug discovery. Recent studies have explored its interactions with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the dichloro and fluoro substituents played a crucial role in enhancing the compound's binding affinity to the target enzyme.

Beyond its potential as a pharmaceutical agent, 3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl has also been investigated for its applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and photovoltaic devices. A study published in Advanced Materials in 2020 demonstrated that this compound could be used as an electron transport material in organic solar cells, leading to improved device performance and efficiency.

The synthesis of 3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the coupling of 3,4-dichlorophenylboronic acid with 2-fluoro-5-methoxyphenyl bromide using palladium-catalyzed cross-coupling reactions. This method provides high yields and good purity of the final product. The synthetic process can be optimized to enhance efficiency and reduce environmental impact, making it suitable for large-scale production.

In terms of safety and handling, 3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl should be managed with standard laboratory precautions due to its potential for skin and eye irritation. It is recommended to handle this compound under a fume hood and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper disposal methods should be followed to ensure environmental safety.

The future prospects for 3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific applications. For example, efforts are being made to develop more potent derivatives with enhanced selectivity for targeted therapeutic effects. In parallel, investigations into its use as a functional material continue to explore new avenues for improving device performance in organic electronics.

In conclusion, 3,4-Dichloro-2'-fluoro-5'-methoxy-biphenyl (CAS No. 1361689-20-4) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and functional groups make it an intriguing subject for further research and development. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing various scientific fields.